2-(4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C27H25N5O4/c1-4-35-23-14-8-6-12-20(23)28-24(33)16-31-27(34)32-21-13-7-5-11-19(21)29-26(25(32)30-31)36-22-15-9-10-17(2)18(22)3/h5-15H,4,16H2,1-3H3,(H,28,33)
• InChI Key: WIHGTCKVXIDSDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)N3C4=CC=CC=C4N=C(C3=N2)OC5=CC=CC(=C5C)C
• Molecular Formula: C27H25N5O4
• Molecular Weight: 483.5 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline. These types of compounds are often studied for their potential biological activities, including anticancer properties.

Molecular Structure Analysis

The compound contains a [1,2,4]triazolo[4,3-a]quinoxaline core, which is a fused ring system incorporating a triazole and a quinoxaline. It also has a dimethylphenoxy group and an ethoxyphenylacetamide group attached to the core structure.

Scientific Research Applications

Synthesis Techniques and Derivative Development

In scientific research, the synthesis of triazoloquinoxaline derivatives and their analogs is a significant area of focus due to their potential applications in medicinal chemistry and materials science. The method of synthesizing methyl 2-[2-(4-phenyl[1,2,4]triazolo-[4,3-a]quinoxalin-1-ylsulfanyl)acetamido]alkanoates demonstrates the chemical versatility of the triazoloquinoxaline moiety. This process involves DCC coupling and azide coupling methods, yielding compounds with varying yields based on the method and the specific derivatives targeted (Fathalla, 2015). Furthermore, the study on the diversified synthesis of 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives via Ugi four-component reaction highlights the structural complexity and the ability to introduce a wide range of functionalities into the triazoloquinoxaline framework, offering pathways to novel materials and bioactive molecules (An et al., 2017).

Potential Applications Beyond Drug Use

The research on triazoloquinoxaline derivatives extends beyond their potential pharmaceutical applications, touching on areas such as materials science, where these compounds' unique structural and electronic properties could be leveraged. For example, studies on the structural aspects and properties of salt and inclusion compounds of related quinoxaline-based amides have revealed interesting fluorescence properties and gel formation capabilities, suggesting their use in sensing, imaging, and materials engineering (Karmakar et al., 2007).

Mechanism of Action

While the mechanism of action for this specific compound isn’t available, similar [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been found to intercalate DNA, which can disrupt the function of cancer cells.